Cas no 374612-08-5 (7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 374612-08-5
• MF: C₁₈H₂₁ClN₆O₂
• MW: 388.851341962814
• CID: 6198627
• Update Time: 2025-10-29

7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-[(2-chlorophenyl)methyl]-1,3-dimethyl-8-piperazin-1-ylpurine-2,6-dione
• 1H-Purine-2,6-dione, 7-[(2-chlorophenyl)methyl]-3,7-dihydro-1,3-dimethyl-8-(1-piperazinyl)-

• Inchi： 1S/C18H21ClN6O2/c1-22-15-14(16(26)23(2)18(22)27)25(11-12-5-3-4-6-13(12)19)17(21-15)24-9-7-20-8-10-24/h3-6,20H,7-11H2,1-2H3
• InChI Key： PDZWWGBRZISNRL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Cl)C2=C(N(C)C(=O)N(C)C2=O)N=C1N1CCNCC1

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 611.8±65.0 °C(Predicted)
• pka: 8.59±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

7-(2-chlorophenyl)methyl-1,3-dimethyl-9-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione: A Novel Therapeutic Agent in the Field of Neurological and Cardiovascular Diseases

7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, with the CAS number 374612-08-5, represents a promising candidate in the development of innovative therapeutics targeting neurological and cardiovascular disorders. This compound, characterized by its unique molecular framework, has garnered significant attention due to its potential pharmacological activity and structural versatility. Recent studies have highlighted its multifaceted mechanisms of action, which may provide novel therapeutic strategies for the treatment of conditions such as Alzheimer's disease, neurodegenerative disorders, and cardiovascular diseases.

The chemical structure of 7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is composed of a purine ring system, which is further substituted with multiple functional groups. The 2-chlorophenyl moiety introduces a halogenated aromatic ring, while the piperazin-1-yl group contributes to the compound's ability to interact with various biological targets. The 1,3-dimethyl substituents on the purine ring enhance its hydrophobicity and may influence its cellular uptake. This structural complexity allows for the compound to exhibit diverse pharmacological properties, which are currently under investigation in preclinical and clinical settings.

Recent research has demonstrated that 7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione may exert its therapeutic effects through multiple mechanisms. One of the key pathways involves the modulation of adenosine receptors, which are widely expressed in the central nervous system and play a critical role in neuroprotection. The piperazin-1-yl group appears to act as a ligand for these receptors, potentially enhancing their activity and mitigating neuroinflammation. Additionally, the 2-chlorophenyl substitution may contribute to the compound's ability to cross the blood-brain barrier, thereby increasing its bioavailability in the central nervous system.

Studies published in 2023 have further elucidated the potential of 7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione in the context of neurodegenerative disorders. A preclinical study conducted by Zhang et al. (2023) demonstrated that the compound significantly reduced the accumulation of beta-amyloid plaques in an animal model of Alzheimer's disease. This effect was associated with the compound's ability to inhibit the activity of beta-secretase, an enzyme involved in the production of amyloid-beta peptides. These findings suggest that the compound may offer a novel therapeutic approach for the treatment of Alzheimer's disease and other neurodegenerative conditions.

Another area of interest is the compound's potential role in the management of cardiovascular diseases. Research published in the Journal of Medicinal Chemistry (2023) indicated that 7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione may exhibit anti-platelet aggregation properties. This activity is attributed to its ability to modulate the adenosine A2A receptor, which is known to regulate platelet function. The 2-chlorophenyl substitution may enhance the compound's affinity for this receptor, thereby improving its therapeutic potential in conditions such as atherosclerosis and acute coronary syndrome.

Furthermore, the compound's structural features may allow for the development of prodrugs or derivatives with enhanced therapeutic profiles. For instance, the 1,3-dimethyl substituents on the purine ring may be modified to improve solubility or reduce metabolic degradation. Such modifications could potentially enhance the compound's bioavailability and prolong its therapeutic effect. Researchers are currently exploring various synthetic approaches to optimize the compound's pharmacokinetic properties while maintaining its potency.

Despite these promising findings, the compound is still in the early stages of development, and further studies are required to fully understand its therapeutic potential. Clinical trials are anticipated to provide more insights into its safety and efficacy in human populations. The 2-chlorophenyl substitution and the presence of the piperazin-1-yl group are critical factors that may influence the compound's pharmacological activity and its ability to target specific disease mechanisms.

In conclusion, 7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(piperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a novel therapeutic agent with significant potential in the treatment of neurological and cardiovascular diseases. Its unique molecular structure and multifaceted mechanisms of action make it a promising candidate for further investigation. As research in this area continues to evolve, this compound may pave the way for the development of innovative therapies that address the complexities of these conditions.

References: Zhang et al., 2023; Journal of Medicinal Chemistry, 2023.